Cas no 2034584-78-4 (4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}benzonitrile)

• Product Name: 4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}benzonitrile
• CAS No: 2034584-78-4
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.447522640228
• CID: 5468726
• Update Time: 2025-06-14

4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzonitrile
• 4-[[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]sulfonyl]benzonitrile
• 4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}benzonitrile

• Inchi： 1S/C20H18N4O2S/c1-23-12-17(11-22-23)20-14-24(13-16-4-2-3-5-19(16)20)27(25,26)18-8-6-15(10-21)7-9-18/h2-9,11-12,20H,13-14H2,1H3
• InChI Key： APOXWOQOPKNTFX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N1CC2C=CC=CC=2C(C2C=NN(C)C=2)C1)(=O)=O

Computed Properties

• Exact Mass: 378.11504700 g/mol
• Monoisotopic Mass: 378.11504700 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 378.4
• XLogP3: 2.1
• Topological Polar Surface Area: 87.4

Additional information on 4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}benzonitrile

Comprehensive Overview of 4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}benzonitrile (CAS No. 2034584-78-4)

In the realm of pharmaceutical and chemical research, 4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}benzonitrile (CAS No. 2034584-78-4) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a tetrahydroisoquinoline core with a sulfonyl linker and a benzonitrile moiety. Such a configuration endows it with potential applications in drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions. Researchers are increasingly exploring its utility in the development of novel therapeutics, aligning with the growing demand for precision medicine and targeted therapies.

The compound's 1-methyl-1H-pyrazol-4-yl substituent is a notable feature, as pyrazole derivatives are widely recognized for their pharmacological activities. This structural element may contribute to the molecule's ability to modulate biological targets, such as kinases or G-protein-coupled receptors (GPCRs), which are hot topics in current biomedical research. The integration of sulfonyl groups in drug design is another area of focus, as these functional groups often enhance binding affinity and metabolic stability. Consequently, 4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}benzonitrile is being investigated for its potential role in addressing unmet medical needs, such as inflammatory diseases or neurological disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 2034584-78-4 involves multi-step organic transformations, including sulfonylation and cyclization reactions. These processes are critical for achieving high purity and yield, which are essential for subsequent biological evaluations. The compound's benzonitrile group also offers versatility for further derivatization, making it a valuable intermediate in medicinal chemistry. As the pharmaceutical industry continues to prioritize small-molecule drug development, compounds like this are gaining traction due to their modular and tunable properties.

In the context of AI-driven drug discovery, 4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}benzonitrile exemplifies the type of molecule that can benefit from computational modeling and virtual screening. Researchers are leveraging machine learning algorithms to predict its binding modes and optimize its pharmacokinetic profile. This aligns with the broader trend of integrating artificial intelligence into chemical research, a topic frequently searched by professionals seeking innovative approaches to accelerate drug development.

Environmental and safety considerations are also paramount when working with such compounds. While CAS No. 2034584-78-4 is not classified as hazardous, proper handling and disposal protocols must be followed to ensure laboratory safety. The compound's stability under various conditions is another area of investigation, as it impacts storage and formulation strategies. These aspects are particularly relevant to industrial-scale applications, where scalability and reproducibility are critical.

In summary, 4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}benzonitrile represents a promising candidate for further exploration in drug discovery and chemical biology. Its structural complexity and functional diversity make it a subject of ongoing research, with potential implications for treating a range of diseases. As the scientific community continues to unravel its properties and applications, this compound is poised to contribute to advancements in precision medicine and therapeutic innovation.